Cas no 1804046-62-5 (1-Bromo-3-(5-ethoxy-2-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-ethoxy-2-methylphenyl)propan-2-one
• CAS No: 1804046-62-5
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 5008122
• Update Time: 2025-06-11

1-Bromo-3-(5-ethoxy-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-ethoxy-2-methylphenyl)propan-2-one

• Inchi： 1S/C12H15BrO2/c1-3-15-12-5-4-9(2)10(7-12)6-11(14)8-13/h4-5,7H,3,6,8H2,1-2H3
• InChI Key： RSHQOPRROUBCRK-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1C)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(5-ethoxy-2-methylphenyl)propan-2-one

Introduction to 1-Bromo-3-(5-ethoxy-2-methylphenyl)propan-2-one (CAS No. 1804046-62-5)

1-Bromo-3-(5-ethoxy-2-methylphenyl)propan-2-one (CAS No. 1804046-62-5) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which includes a bromo group, an ethoxy-substituted phenyl ring, and a ketone functional group. These features make it an intriguing candidate for a wide range of chemical reactions and biological studies.

The chemical structure of 1-Bromo-3-(5-ethoxy-2-methylphenyl)propan-2-one is particularly noteworthy. The bromo group can serve as a versatile leaving group in nucleophilic substitution reactions, making the compound useful in the synthesis of more complex molecules. The ethoxy-substituted phenyl ring adds additional complexity and reactivity, while the ketone group provides opportunities for various chemical transformations, such as reduction to an alcohol or condensation reactions.

In the pharmaceutical industry, 1-Bromo-3-(5-ethoxy-2-methylphenyl)propan-2-one has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a building block for compounds with therapeutic properties. For instance, researchers have investigated its use in the development of anti-inflammatory agents and antiviral drugs. The bromo group can be readily replaced with other functional groups to tailor the properties of the final product, making it a valuable starting material in drug discovery.

Beyond pharmaceutical applications, 1-Bromo-3-(5-ethoxy-2-methylphenyl)propan-2-one has also found use in materials science. Its unique structure and reactivity make it suitable for the synthesis of polymers and other advanced materials. For example, it can be incorporated into polymer chains to enhance their mechanical properties or to introduce specific functional groups that can be further modified. This versatility has led to its exploration in the development of new materials for applications such as coatings, adhesives, and electronic devices.

In the realm of chemical synthesis, 1-Bromo-3-(5-ethoxy-2-methylphenyl)propan-2-one serves as a valuable reagent for a variety of reactions. Its reactivity with different nucleophiles has been extensively studied, and it has been used in the synthesis of complex organic molecules with high yields and selectivity. Additionally, its ability to undergo cross-coupling reactions with other organometallic compounds makes it a useful tool in the construction of intricate molecular architectures.

The physical properties of 1-Bromo-3-(5-ethoxy-2-methylphenyl)propan-2-one are also important to consider. It is typically a solid at room temperature with a melting point that can vary slightly depending on purity and conditions. Its solubility in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF) makes it easy to handle and process in laboratory settings. These properties facilitate its use in both small-scale research and large-scale industrial processes.

Safety is always a critical consideration when working with any chemical compound. While 1-Bromo-3-(5-ethoxy-2-methylphenyl)propan-2-one is not classified as a hazardous material under current regulations, proper handling procedures should still be followed to ensure the safety of laboratory personnel. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 1-Bromo-3-(5-ethoxy-2-methylphenyl)propan-2-one (CAS No. 1804046-62-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on new drug discoveries, advanced materials, and synthetic chemistry. As ongoing research continues to uncover new applications and properties, this compound is likely to remain at the forefront of scientific innovation.